Cas no 2549031-72-1 (3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione)

• Product Name: 3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione
• CAS No: 2549031-72-1
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5314227
• PubChem ID: 154853530
• Update Time: 2025-07-21

3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1-[1-(6-cyclopropyl-4-pyrimidinyl)-4-piperidinyl]-2,4-imidazolidinedione
• 2549031-72-1
• F6791-7361
• 3-cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione
• AKOS040730833
• 3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione

• Inchi： 1S/C18H23N5O2/c24-17-10-22(18(25)23(17)14-3-4-14)13-5-7-21(8-6-13)16-9-15(12-1-2-12)19-11-20-16/h9,11-14H,1-8,10H2
• InChI Key： QEMROXYCOLUJMS-UHFFFAOYSA-N
• SMILES： O=C1N(CC(N1C1CC1)=O)C1CCN(C2=CC(C3CC3)=NC=N2)CC1

Computed Properties

• Exact Mass: 341.18517499g/mol
• Monoisotopic Mass: 341.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.5±60.0 °C(Predicted)
• pka: 8.11±0.30(Predicted)

Additional information on 3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione

Introduction to 3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione (CAS No. 2549031-72-1)

3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2549031-72-1, belongs to a class of heterocyclic derivatives that are widely explored for their pharmacological properties. The presence of multiple fused rings and functional groups makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione features a cyclopropyl group, a pyrimidine ring, and a piperidine moiety, which are known to contribute to the compound's binding affinity and selectivity towards biological targets. The imidazolidine-2,4-dione core is particularly interesting as it serves as a scaffold for designing molecules with enhanced stability and bioavailability. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy, suggesting its potential as an inhibitor or modulator of key enzymes and receptors involved in various diseases.

In the context of contemporary pharmaceutical research, 3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione has been studied for its potential applications in treating neurological disorders, cancer, and inflammatory conditions. The cyclopropyl group is known to enhance metabolic stability, while the pyrimidine-piperidine combination often improves solubility and cell permeability. These properties make the compound an attractive candidate for further optimization through structure-based drug design approaches. High-throughput screening (HTS) campaigns have identified derivatives of this scaffold that exhibit promising activity against targets such as kinases and transcription factors.

One of the most exciting aspects of 3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione is its potential in developing next-generation therapeutics. Researchers have leveraged fragment-based drug design (FBDD) strategies to identify small molecular fragments that can be linked together to form more potent analogs. These fragments often contain key pharmacophores that interact with biological targets in a complementary manner. By integrating computational modeling with experimental validation, scientists have been able to rapidly screen large libraries of compounds and identify lead candidates for further development.

The synthesis of 3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the formation of complex ring systems and the introduction of various functional groups while maintaining high regioselectivity and yield. Advances in catalytic methods have enabled more efficient routes to these complex molecules, reducing the environmental impact of synthetic processes. Green chemistry principles are being increasingly applied to optimize reactions, minimize waste, and improve scalability.

From a medicinal chemistry perspective, 3-Cyclopropyl-1-[1-(6-cyclopropylpyrimidin-4-yll)piperidin-l-l)-yimidazolidine-l , 24-dione exemplifies how structural complexity can be leveraged to achieve desirable pharmacological properties. The compound's ability to modulate multiple targets simultaneously makes it an attractive candidate for polypharmacological approaches, which aim to treat complex diseases by targeting multiple pathways at once. This strategy has gained traction in recent years due to its potential to overcome drug resistance and provide more comprehensive therapeutic effects.

The pharmacokinetic profile of 3-Cyclopropyll[ l - ( 6 - cyc lo prop y l py rim id i n - 4 - y l ) p i p e r i d i n - 4 - y l ] i m i d az o lid ine - 2 , 44 - d i o n e is another critical aspect that has been extensively studied. Researchers have employed advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to characterize its metabolic pathways and interactions with cytochrome P450 enzymes. Understanding these interactions is crucial for predicting drug-drug interactions (DDIs) and optimizing dosing regimens. Computational models have also been developed to predict metabolic stability based on molecular descriptors derived from the compound's structure.

In conclusion,3-Cyclopropyll[ l -( 6 - cyc lo prop y l py rim id i n - 44 y l ) p i p e r i d i n - 44 y l ] i m i d az o lid ine - 22 ,44 - d i o n e represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis presents both challenges and opportunities for synthetic chemists who are continuously refining methodologies to improve efficiency and sustainability. From a medicinal chemistry standpoint,CAS No .254903172l exemplifies how structural complexity can be harnessed to develop novel therapeutics with enhanced efficacy and selectivity . As research progresses,this compound will undoubtedly play a pivotal role in addressing some of today's most pressing medical challenges .